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Pursuit Plus: A Comparative Guide to Pre-
Emergent Weed Control
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Pursuit Plus, a pre-emergent

herbicide, with other commonly used alternatives. The information presented is supported by

experimental data to facilitate informed decisions in weed management research and

development.

Overview of Pursuit Plus
Pursuit Plus is a selective herbicide that combines two active ingredients with distinct modes

of action: imazethapyr and pendimethalin. This combination provides broad-spectrum control of

both grass and broadleaf weeds in various crops, primarily soybeans and CLEARFIELD® corn.

[1]

Imazethapyr, a member of the imidazolinone chemical family, functions as an acetolactate

synthase (ALS) inhibitor (WSSA Group 2).[2] It is readily absorbed by both roots and foliage

and is translocated throughout the plant to the growing points.[3] This systemic action disrupts

the biosynthesis of essential branched-chain amino acids (valine, leucine, and isoleucine),

leading to the cessation of growth and eventual death of susceptible weeds.[3]
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Pendimethalin, a dinitroaniline herbicide (WSSA Group 3), acts as a mitotic inhibitor. It is

primarily absorbed by the roots and emerging shoots of weeds and works by inhibiting

microtubule assembly.[4][5] This disruption of cell division prevents the germination and

establishment of weed seedlings. Pendimethalin forms a chemical barrier in the soil, providing

residual pre-emergent control.

Comparative Efficacy Data
The following tables summarize quantitative data from various field studies comparing the

weed control efficacy of Pursuit Plus (or its active ingredients) with other pre-emergent

herbicides.

Table 1: Weed Control Efficacy in Soybeans
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Herbicide
Treatment

Application
Rate (ai/ha)

Weed
Species

Weed
Control (%)

Crop Reference

Pendimethali

n +

Imazethapyr

960 g Mixed Weeds

71.17 (30

DAS), 62.27

(45 DAS),

56.36 (60

DAS)

Soybean [6]

Pyroxasulfon

e
127.5 g Mixed Weeds

At par with

Pendimethali

n +

Imazethapyr

Soybean [6]

Sulfentrazone

+ Clomazone
725 g Mixed Weeds

At par with

Pendimethali

n +

Imazethapyr

Soybean [6]

Pendimethali

n
1000 g Mixed Weeds

Less effective

than

Pendimethali

n +

Imazethapyr

Soybean [6]

Pendimethali

n fb

Imazethapyr

+ Imazamox

-

Crowfoot

Grass, Large

Crabgrass,

Goosegrass

100 Soybean [7]

Pendimethali

n fb

Imazethapyr

+ Imazamox

70 g

False

Amaranth,

Horse

Purslane

70-80 Soybean [7]

Authority

Assist

(Sulfentrazon

e +

Imazethapyr)

12 fl. oz.

Waterhemp,

Pigweed,

Nightshade,

Lambsquarter

s, Kochia

High Soybean [8]
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Valor

(Flumioxazin)
3 fl. oz. - - Soybean [8]

Fierce

(Flumioxazin

+

Pyroxasulfon

e)

3 fl. oz. - - Soybean [8]

Prefix

(Fomesafen +

S-

metolachlor)

- - - Soybean [8]

DAS: Days After Sowing; fb: followed by

Table 2: Soybean Yield in Response to Herbicide
Treatments
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Herbicide
Treatment

Application Rate
(ai/ha)

Soybean Yield (
kg/ha )

Reference

Pendimethalin +

Imazethapyr
960 g

Highest yield among

herbicidal treatments
[6]

Pyroxasulfone 127.5 g

Statistically at par with

Pendimethalin +

Imazethapyr

[6]

Sulfentrazone +

Clomazone
725 g

Statistically at par with

Pendimethalin +

Imazethapyr

[6]

Pendimethalin fb

Imazethapyr +

Imazamox

70 g (28 DAS)
Comparable to weed-

free control
[7]

Hand Weeding (twice) - 1324 [9]

Quizalofop-P-tefuryl +

Fomesafen
- 1148.9 [9]

Experimental Protocols
The data presented in this guide are derived from field trials conducted under various

environmental conditions. A general methodology for such efficacy trials is outlined below.

General Field Trial Protocol
A typical experimental design for evaluating pre-emergent herbicide efficacy is a randomized

complete block design (RCBD) with multiple replications (usually three or four) for each

treatment.

1. Plot Establishment:

Plot Size: Net plot sizes are typically in the range of 15 to 25 square meters.[10][11]

Crop Seeding: The crop (e.g., soybean, corn) is planted using standard agricultural practices

for the region. Seeding depth and density are kept uniform across all plots.
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Weed Population: Trials are conducted in areas with a natural and uniform infestation of the

target weed species.

2. Herbicide Application:

Timing: Pre-emergent herbicides are applied after planting but before crop and weed

emergence.

Equipment: Applications are typically made using a calibrated backpack or tractor-mounted

sprayer equipped with flat-fan nozzles to ensure uniform coverage.[11][12]

Application Volume: Spray volumes generally range from 140 to 200 liters per hectare.[11]

Treatments: Treatments include the test herbicide(s) at one or more rates, a standard or

competitor herbicide for comparison, an untreated weedy check, and often a weed-free

check (maintained by hand weeding) to determine maximum yield potential.[12]

3. Data Collection:

Weed Control Efficacy: Visual assessments of percent weed control are made at specific

intervals after application (e.g., 21, 35, and 60 days after treatment).[12] This is typically

done on a scale of 0% (no control) to 100% (complete control) compared to the untreated

check.

Crop Phytotoxicity: Crop injury is visually assessed on a scale of 0% (no injury) to 100%

(crop death). Symptoms such as stunting, chlorosis, and necrosis are recorded.

Weed Density and Biomass: In some studies, weed counts per unit area and the dry weight

of weed biomass are determined.

Crop Yield: At the end of the growing season, the crop is harvested from a designated area

within each plot to determine the yield.

4. Statistical Analysis:

The collected data are subjected to analysis of variance (ANOVA) to determine the statistical

significance of differences between treatments. Mean separation tests (e.g., Duncan's
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Multiple Range Test) are often used to compare treatment means.

Signaling Pathways and Mechanisms of Action
The distinct modes of action of the active ingredients in Pursuit Plus are visualized in the

following diagrams.

Branched-Chain Amino Acid Biosynthesis

Pyruvate
Acetolactate Synthase (ALS)

(Acetohydroxyacid Synthase - AHAS)

α-Ketobutyrate
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Plant Death
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(Pursuit Plus Component) Inhibition

Plant Growth

Cell Division (Mitosis)

α/β-Tubulin Dimers Microtubule Assembly
(Polymerization)

Mitotic Spindle Formation

Seedling Death

Cell Division Root & Shoot Development
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(Pursuit Plus Component) Inhibition

Weed Emergence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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